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Compound of Interest

Compound Name:
Carbamylmethyltrimethylammoniu

m chloride

CAS No.: 16676-65-6

Cat. No.: B1652971

Get Quote

Executive Technical Summary
Carbamylmethyltrimethylammonium chloride (Carbachol) exhibits superior hydrolytic

stability compared to acetylcholine due to the resonance stabilization of its carbamate ester

linkage. However, it remains susceptible to specific acid-base catalyzed hydrolysis, yielding

choline, ammonia, and carbon dioxide.

The stability profile is non-linear with respect to pH, exhibiting a stability maximum near pH 3.0

– 4.0. Aqueous formulations are compatible with steam sterilization (autoclaving) only when

buffered to this range.[1] Unbuffered solutions subjected to thermal stress risk a "pH drift spiral"

where hydrolysis releases ammonia, raising the pH and further accelerating base-catalyzed

degradation.

Chemical Identity & Physicochemical Basis
To control stability, one must first understand the molecule's inherent vulnerabilities.
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Property Specification Implication for Stability

Chemical Structure

Quaternary ammonium confers

permanent charge; Carbamate

ester is the hydrolytic weak

point.

Molecular Weight 182.65 g/mol
Small molecule; high diffusivity

in matrices.

Solubility ~1 g/mL (Water)

Highly hydrophilic; prone to

hydrolytic attack in aqueous

bulk.

Hygroscopicity High

Solid state must be protected

from moisture to prevent

deliquescence and pre-

solvation hydrolysis.

Chromophore Negligible

Lacks strong UV absorption

>210 nm, complicating

standard HPLC-UV analysis.

Degradation Mechanism: The Hydrolytic Pathway
The primary degradation pathway is the hydrolysis of the carbamate ester. Unlike simple

esters, the carbamate hydrolysis involves a carbamic acid intermediate which spontaneously

decarboxylates.

The Pathway
Nucleophilic Attack: Water/Hydroxide attacks the carbonyl carbon of the carbamate.

Cleavage: The ester bond breaks, releasing Choline and Carbamic Acid.

Decomposition: Carbamic acid is unstable and rapidly decomposes into Ammonia (

) and Carbon Dioxide (

).
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Critical Insight: The release of Ammonia is a self-accelerating factor. In unbuffered systems,

accumulation raises the bulk pH, pushing the solution into the alkaline region where the rate of
hydrolysis (

) is significantly higher than neutral or acidic rates.
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Figure 1: Hydrolytic degradation pathway of Carbachol showing the autocatalytic potential of

ammonia release.

Factors Affecting Stability
pH Rate Profile
The hydrolysis follows pseudo-first-order kinetics (

) at constant pH. The profile is V-shaped:

Acidic Region (pH < 3): Specific acid catalysis dominates. Rate decreases as pH increases.

Stability Window (pH 3.0 – 5.0): The inflection point of maximum stability. Formulations

should target pH 3.5.

Alkaline Region (pH > 6): Specific base catalysis dominates. The rate constant increases

logarithmically with pH.

Thermal Stability & Autoclaving
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Carbachol solutions are unique in their ability to withstand autoclaving (121°C, 15 min), but

only under strict buffering.

Buffered (pH 3.5 - 5.0): < 1% degradation typically observed.

Unbuffered: Up to 5% degradation.[1][2] The heat accelerates hydrolysis; the generated

ammonia raises pH; the cooling phase then continues degradation at a higher rate due to the

pH shift.

Ionic Strength & Buffer Species
While specific buffer catalysis is generally low for carbamates compared to esters, phosphate

buffers can sometimes exhibit nucleophilic catalysis. Citrate or Acetate buffers (pH 3.5–4.5) are

preferred for maintaining the stability window.

Stability-Indicating Analytical Methodology
Because Carbachol lacks a strong chromophore, standard UV detection is insufficient for

detecting low-level degradants. The following protocol utilizes HILIC-CAD (Charged Aerosol

Detection) or Ion-Pair HPLC-UV (low wavelength).

Recommended Protocol: HILIC-CAD
This method separates the highly polar parent drug from the choline degradant without

aggressive ion-pairing reagents that degrade column life.

Column: Amide or Silica-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 100 mM Ammonium Formate (pH 3.0).

Mobile Phase B: Acetonitrile.[3]

Gradient: 90% B to 50% B over 10 minutes.

Detector: Charged Aerosol Detector (CAD) or ELSD.

Why CAD? It provides uniform response for non-chromophoric species like Choline and

Carbachol.
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Alternative Protocol: Ion-Pair HPLC-UV
Mobile Phase: Phosphate buffer (pH 3.0) + Hexanesulfonic acid (Ion pair reagent).

Detection: UV at 205-210 nm.

Risk: Low sensitivity; baseline noise from buffer components.
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Figure 2: Validation logic for a stability-indicating assay, emphasizing specificity against

degradants.

Experimental Protocols for Stability Assessment
Protocol A: Forced Degradation (Stress Testing)
Purpose: To identify degradation products and validate the analytical method's specificity.

Preparation: Prepare a 1 mg/mL Carbachol stock solution.

Acid Stress: Add 0.1 N HCl. Heat at 60°C for 4 hours.

Base Stress: Add 0.1 N NaOH. Store at Room Temp for 1 hour (Base hydrolysis is rapid;

heating may destroy degradants completely).

Oxidative Stress: Add 3%

. Store at Room Temp for 24 hours.

Analysis: Neutralize samples and inject onto the HPLC.

Success Criterion: Mass balance > 95% (Sum of assay + impurities).

Protocol B: Accelerated Stability (Arrhenius Prediction)
Purpose: To estimate shelf-life at 25°C.

Samples: Prepare buffered formulations (pH 3.5, 5.0, 7.0) in sealed glass ampoules.

Incubation: Store replicates at 40°C, 50°C, and 60°C.

Sampling: Pull samples at T=0, 1, 2, 4, and 8 weeks.

Calculation:

Plot

vs Time to determine rate constant
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for each temperature.

Plot

vs

(Kelvin).

Extrapolate to 298 K (25°C) to predict

.

Calculate

(Shelf life) =

.

Formulation & Storage Recommendations
Based on the degradation kinetics and physicochemical properties, the following strategies are

recommended for drug development:

Buffer Selection: Use Acetate or Citrate buffer to maintain pH between 3.0 and 4.5. Avoid

Phosphate buffers if possible near neutral pH to prevent potential general base catalysis.

Sterilization: Autoclaving is permissible only if the solution is buffered. For unbuffered

solutions, use sterile filtration (0.22 µm).

Preservatives: If using multi-dose containers, Benzalkonium Chloride (0.005% - 0.01%) is

the standard compatible preservative. It remains stable at the target pH of 3.5.

Packaging:

Use Type I Glass to prevent alkali leaching (which would catalyze hydrolysis).

Protect from light (Amber glass or opaque LDPE) to prevent secondary photo-degradation,

although hydrolysis is the primary risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Carbachol | C6H15ClN2O2 | CID 5831 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. US4216156A - Stable concentrated solution of glycidyltrimethylammonium chloride and
process for preparing stable concentrated solutions of glycidyltrimethylammonium chloride -
Google Patents [patents.google.com]

3. Separation of Carbachol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

4. Carbachol, 99%, Thermo Scientific 25g, Quantity: 25g | Fisher Scientific [fishersci.at]

To cite this document: BenchChem. [Technical Guide: Stability Profile & Degradation Kinetics
of Carbamylmethyltrimethylammonium Chloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1652971/docs#technical-guide-stability-
profile-degradation-kinetics-of-carbamylmethyltrimethylammonium-chloride]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.basinc.com/
https://pubchem.ncbi.nlm.nih.gov/compound/Carbachol
https://www.fishersci.at/shop/products/carbachol-99-thermo-scientific/15458859
https://www.fishersci.at/
https://www.science.gov/
https://discoveryjournals.org/
https://www.benchchem.com/product/b1652971?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Carbachol
https://patents.google.com/patent/US4216156A/en
https://patents.google.com/patent/US4216156A/en
https://patents.google.com/patent/US4216156A/en
https://sielc.com/separation-of-carbachol-on-newcrom-r1-hplc-column
https://www.fishersci.at/shop/products/carbachol-99-thermo-scientific/15458859
https://www.benchchem.com/product/b1652971/docs#technical-guide-stability-profile-degradation-kinetics-of-carbamylmethyltrimethylammonium-chloride
https://www.benchchem.com/product/b1652971/docs#technical-guide-stability-profile-degradation-kinetics-of-carbamylmethyltrimethylammonium-chloride
https://www.benchchem.com/product/b1652971/docs#technical-guide-stability-profile-degradation-kinetics-of-carbamylmethyltrimethylammonium-chloride
https://www.benchchem.com/product/b1652971/docs#technical-guide-stability-profile-degradation-kinetics-of-carbamylmethyltrimethylammonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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